Cas no 562043-82-7 (2-O-β-D-Glucopyranosyl-L-ascorbic acid)

• Product Name: 2-O-β-D-Glucopyranosyl-L-ascorbic acid
• CAS No: 562043-82-7
• Molecular Formula: C₁₂H₁₈O₁₁
• Molecular Weight: 338.2647
• CID: 2101907
• PubChem ID: 54706833

2-O-β-D-Glucopyranosyl-L-ascorbic acid Properties

Names and Identifiers

• 2-O-beta-D-glucopyranosyl ascorbic acid
• 2-O-
• A-D-Glucopyranosyl-L-ascorbic Acid
• MLSJBGYKDYSOAE-DNYNHWTLSA-N
• 2-O-beta-D-Glucopyranosylascorbic acid
• 2-o-(beta-d-glucopyranosyl)ascorbic acid
• 2-o-beta-d-glucopyranosyl-l-ascorbic acid
• 2-O-%7CA-D-Glucopyranosyl-L-ascorbic Acid
• 2-O-β-D-Glucopyranosyl-L-ascorbic acid
• MFCD23701380
• SCHEMBL15826946
• SY056213
• 562043-82-7
• L-Ascorbic acid 2-glucoside
• AA-2betaG
• 2-(1,2-dihydroxyethyl)-3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2H-furan-5-one
• Ascorbic acid 2-glucoside
• E87120
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2H-furan-5-one
• CS-0101448
• HY-N6958
• 2-O-b-D-Glucopyranosyl-L-ascorbic acid
• SCHEMBL152620
• MS-25140
• AA-2bG
• 2-O-??-D-Glucopyranosyl-L-ascorbic acid
• AKOS032945219
• 2-o--d-glucopyranosyl-l-ascorbic acid
• AA-2βG

• InChIKey： MLSJBGYKDYSOAE-DNYNHWTLSA-N
• Inchi： 1S/C12H18O11/c13-1-3(15)9-8(19)10(11(20)22-9)23-12-7(18)6(17)5(16)4(2-14)21-12/h3-7,9,12-19H,1-2H2/t3-,4+,5+,6-,7+,9+,12-/m0/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C(=O)O[C@]([H])([C@]([H])(C([H])([H])O[H])O[H])C=1O[H]

Computed Properties

• Exact Mass: 338.084911g/mol
• Surface Charge: 0
• XLogP3: -3.1
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 338.084911g/mol
• Monoisotopic Mass: 338.084911g/mol
• Topological Polar Surface Area: 186Ų
• Heavy Atom Count: 23
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 338.26

Experimental Properties

• Boiling Point: 785.6±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.0 mmHg at 25°C
• Flash Point: 296.5±0.0 °C
• Solubility: Soluble (879 g/l) (25 º C),
• Color/Form: Solid
• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides